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Compound of Interest

Compound Name: PD 90780

Cat. No.: B031062

For researchers, scientists, and drug development professionals handling PD 90780, a non-
peptide antagonist of the nerve growth factor (NGF) receptor p75, ensuring its proper disposal
is a critical component of laboratory safety and environmental responsibility. This guide
provides essential, step-by-step information for the safe and compliant disposal of PD 90780.

Immediate Safety and Logistical Information

PD 90780, identified with CAS number 77422-99-2, should be treated as a potentially toxic
substance.[1] As such, its disposal must be managed in accordance with local, state, and
federal regulations for hazardous or special waste.[1][2] It is imperative to handle this
compound with the appropriate personal protective equipment (PPE), including gloves, lab
coats, and safety glasses, to avoid skin and eye contact.

Operational Disposal Plan

The primary directive for the disposal of PD 90780 is to arrange for its collection and disposal
by a licensed special waste disposal company.[2] This ensures that the compound is managed
in a facility equipped to handle potentially toxic chemical waste, minimizing environmental
impact and ensuring regulatory compliance.

Step-by-Step Disposal Protocol:

o Waste Identification and Segregation:

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b031062?utm_src=pdf-interest
https://www.benchchem.com/product/b031062?utm_src=pdf-body
https://www.benchchem.com/product/b031062?utm_src=pdf-body
https://www.benchchem.com/product/b031062?utm_src=pdf-body
https://www.axonmedchem.com/files/2174/2174-MSDS-B1.pdf
https://www.axonmedchem.com/files/2174/2174-MSDS-B1.pdf
https://www.combi-blocks.com/msds/JQ-8740.pdf
https://www.benchchem.com/product/b031062?utm_src=pdf-body
https://www.combi-blocks.com/msds/JQ-8740.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Pure, unused PD 90780 and any materials heavily contaminated with it (e.g., spilled
solids, heavily soiled labware) should be collected in a dedicated, clearly labeled
hazardous waste container.

o The container must be in good condition, compatible with the chemical, and kept securely
closed when not in use.

o Label the container with "Hazardous Waste," the full chemical name ("PD 90780"), and the
CAS number ("77422-99-2").

« Container Management:
o Store the waste container in a designated, secure area, away from incompatible materials.
o Maintain a log of the waste being added to the container, including the quantity and date.

e Scheduling a Pickup:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to schedule a pickup.

o Provide them with the necessary information about the waste, including its identity and
quantity.

e Documentation:

o Ensure that all required waste disposal documentation, such as a hazardous waste
manifest, is completed accurately and retained for your records in accordance with
institutional and regulatory requirements.

Quantitative Data Summary

While specific quantitative disposal limits for PD 90780 are not readily available in public
documentation, the general principle for laboratory-scale waste is that all quantities should be
disposed of as hazardous or special waste. The following table summarizes key identification
and handling information.
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Parameter Value Source
Chemical Name PD 90780 Axon Medchem
CAS Number 77422-99-2 Axon Medchem, Combi-Blocks
] Arrange disposal as special ]
Recommended Disposal Combi-Blocks
waste
Local, state, and federal
Regulatory Framework Axon Medchem

regulations

Experimental Workflow for Disposal

The logical workflow for the proper disposal of PD 90780 is outlined in the diagram below. This
process ensures that the waste is handled safely from the point of generation to its final

disposal.
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PD 90780 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031062#pd-90780-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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